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Compound of Interest

Compound Name: sec-Butylcyclohexane

Cat. No.: B1581254

In-Depth Technical Guide: sec-Butylcyclohexane

CAS Number: 7058-01-7
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sec-butylcyclohexane, including
its chemical and physical properties, a detailed summary of its safety data sheet, and relevant
experimental protocols. The information is intended for use by professionals in research and
development.

Chemical and Physical Properties

sec-Butylcyclohexane, also known as (1-methylpropyl)cyclohexane, is a cycloalkane with the
chemical formula CioHzo. It is a colorless liquid at room temperature.

Table 1: Physical and Chemical Properties of sec-Butylcyclohexane
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Property Value Reference
CAS Number 7058-01-7 [1112][3]
Molecular Formula CioHzo0 [11[2][3]
Molecular Weight 140.27 g/mol [1112][3]
Appearance Colorless liquid

Boiling Point 179.3 °C at 760 mmHg

Melting Point -84.33 °C (estimate)

Flash Point 48.2 °C (Closed Cup)

Density 0.801 g/cm?

Vapor Pressure

1.28 mmHg at 25°C

Refractive Index

1.44

Solubility

Insoluble in water.

Safety Data Sheet (SDS) Summary

While sec-butylcyclohexane is not classified as a hazardous substance under the Globally

Harmonized System (GHS), it is essential to handle it with care due to potential health effects

and its combustible nature.[4] Overexposure may lead to skin and eye irritation, and it is

considered a neurotoxin that can cause anesthetic effects such as drowsiness, dizziness, and

headache.[5]

Hazard Identification

e GHS Classification: Not Classified.[4]

¢ Potential Health Effects:

o Inhalation: May cause respiratory tract irritation. High concentrations of vapor may cause

anesthetic effects.

o Skin Contact: May cause skin irritation upon prolonged or repeated contact.
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o Eye Contact: May cause eye irritation.

o Ingestion: May be harmful if swallowed.

First-Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek medical attention.[6]

» Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water. If
irritation persists, seek medical attention.[6]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses. If
irritation persists, seek medical attention.[6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[6]

Fire-Fighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

e Specific Hazards: The substance is combustible. Vapors are heavier than air and may travel
to a source of ignition and flash back.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[6]

Handling and Storage

» Handling: Use in a well-ventilated area. Avoid contact with eyes, skin, and clothing. Avoid
breathing vapors or mist. Keep away from heat, sparks, and open flames.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.

Toxicological Information
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Specific quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%) for sec-butylcyclohexane are not readily available in the searched
literature. However, it is classified as a neurotoxin, and prolonged exposure may cause
adverse effects.[5] For risk assessment, it is advisable to refer to toxicological data for
structurally similar compounds, such as cyclohexane and methylcyclohexane, while exercising
caution.

Table 2: Toxicological Data for Related Compounds

. Occupational
LC50 (Inhalation, o
Compound LD50 (Oral, Rat) Exposure Limits

Rat)
(TWA)

OSHA PEL: 300
ppmNIOSH REL: 300

Cyclohexane >5000 mg/k 13,900 ppm (4-hour
Y 9 ppm ( ) ppmACGIH TLV: 100
ppm[7][8][9][10][11]
OSHA PEL: 500
] ppmNIOSH REL: 400
Methylcyclohexane >2000 mg/kg Not available

PPMACGIH TLV: 400
ppm[12][13][14]

TWA: Time-Weighted Average; OSHA: Occupational Safety and Health Administration; NIOSH:
National Institute for Occupational Safety and Health; ACGIH: American Conference of
Governmental Industrial Hygienists; PEL: Permissible Exposure Limit; REL: Recommended
Exposure Limit; TLV: Threshold Limit Value.

Experimental Protocols
Synthesis of sec-Butylcyclohexane

A common method for the synthesis of sec-butylcyclohexane is the hydrogenation of sec-
butylbenzene. While a detailed, step-by-step protocol for this specific reaction was not found in
the search results, a general procedure can be outlined based on similar hydrogenation
reactions. This typically involves reacting sec-butylbenzene with hydrogen gas in the presence
of a metal catalyst (e.g., platinum or palladium) under elevated pressure and temperature.
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Logical Workflow for Synthesis:

Synthesis of sec-Butylcyclohexane via Hydrogenation

Preparation

sec-Butylbenzene

Hydrogen Gas Inert Solvent (e.g., Ethanol) High-Pressure Reactor (Autoclave)
Catalyst (e.g., PtO2)

\ Reagtion
¢ /
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Y
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Y
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Work-up and Purification
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Y
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Caption: Synthesis of sec-Butylcyclohexane via Hydrogenation.

Determination of Flash Point (Pensky-Martens Closed-
Cup Method - ASTM D93)

The flash point is a critical safety parameter. The following is a detailed protocol for its
determination using the Pensky-Martens closed-cup method, based on the ASTM D93
standard.[1][2][3][15][16]

Objective: To determine the lowest temperature at which the vapors of sec-butylcyclohexane
will ignite when an ignition source is introduced.

Materials:

sec-Butylcyclohexane sample

Pensky-Martens closed-cup apparatus

Thermometer (with appropriate range)

Heating source

Ignition source (gas flame or electric igniter)

Barometer
Procedure:
e Apparatus Preparation:
o Clean and dry all parts of the Pensky-Martens cup thoroughly.
o Assemble the apparatus according to the manufacturer's instructions.
e Sample Preparation:

o Fill the test cup with the sec-butylcyclohexane sample up to the filling mark.
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o Place the lid on the cup and ensure a tight seal.

o Insert the thermometer into its designated opening.

e Heating and Stirring:
o Begin heating the sample at a slow, constant rate (5 to 6 °C/min).[2]
o Start the stirrer and maintain a constant speed of 90 to 120 rpm.[2]
o Application of Ignition Source:

o When the sample temperature is approximately 23 + 5°C below the expected flash point
(48.2 °C), apply the ignition source for the first time.[2]

o To apply the ignition source, momentarily stop stirring and dip the flame into the vapor
space of the cup.

o Continue to apply the ignition source at every 1 °C rise in temperature.[2]
o Determination of Flash Point:

o The flash point is the lowest temperature at which the application of the ignition source
causes a distinct flash inside the cup.

o Record the temperature at which the flash occurs.
e Barometric Pressure Correction:
o Record the ambient barometric pressure.

o Correct the observed flash point to standard atmospheric pressure (101.3 kPa) using the
appropriate formula as specified in the ASTM D93 standard.

Experimental Workflow for Flash Point Determination:
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Flash Point Determination (ASTM D93)
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Caption: Flash Point Determination (ASTM D93).
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Conclusion

This technical guide provides essential information on sec-butylcyclohexane for research and
development professionals. While the substance is not classified as hazardous, appropriate
safety precautions should be taken during handling and use. The provided data and protocols
are intended to support safe and effective laboratory practices. It is important to note the
absence of specific regulatory exposure limits and comprehensive quantitative toxicity data,
necessitating a cautious approach to handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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